molecular formula C8H4F3IN2 B1326514 4-Amino-5-iodo-2-(trifluoromethyl)benzonitrile CAS No. 852569-35-8

4-Amino-5-iodo-2-(trifluoromethyl)benzonitrile

Cat. No. B1326514
CAS RN: 852569-35-8
M. Wt: 312.03 g/mol
InChI Key: RJRDPZZROCNGCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 4-Amino-5-iodo-2-(trifluoromethyl)benzonitrile is a multifaceted molecule that serves as an intermediate in various chemical syntheses. While the provided papers do not directly discuss this exact compound, they do provide insights into the synthesis, molecular structure, and chemical properties of closely related compounds, which can be extrapolated to understand the subject of interest.

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, starting from simple precursors and employing various reagents and conditions to introduce functional groups and achieve the desired molecular architecture. For instance, the synthesis of 4,5-Diamino-2-(trifluoromethyl)benzonitrile was achieved through a nonchromatographic process starting from 4-amino-2-(trifluoromethyl)benzonitrile, indicating the potential for efficient synthesis routes for similar compounds . Another example is the synthesis of 4-Amino-2-(trifluoromethyl)benzonitrile, an intermediate for bicalutamide, which was synthesized from m-fluoro-(trifluoromethyl)benzene through bromination, Grignard reaction, cyanidation, and amination . These methods could be adapted for the synthesis of 4-Amino-5-iodo-2-(trifluoromethyl)benzonitrile by incorporating an appropriate iodination step.

Molecular Structure Analysis

The molecular structure of related compounds is often determined using X-ray crystallography, NMR, IR, and UV/Vis spectroscopy. For example, the molecular structure of 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]triazin-8(7H)-one was elucidated, showing extensive intermolecular hydrogen bonding and pi-pi stacking interactions . Similarly, the structure of 2(4-amino-benzosulfonimido)-5-methyl-3H-1,3,4-thiadiazole was established by X-ray crystallography, revealing the presence of S≡O close contact and NH≡N hydrogen bonds . These techniques could be employed to analyze the molecular structure of 4-Amino-5-iodo-2-(trifluoromethyl)benzonitrile, providing insights into its three-dimensional conformation and intermolecular interactions.

Chemical Reactions Analysis

The chemical reactivity of related compounds can be inferred from their functional groups and molecular structure. For instance, the Dimroth rearrangement of 4-amino-3-benzyl-1,2,3-triazole into its 4-benzylamino isomer under basic conditions indicates the potential for isomerization reactions in compounds with similar structures . Additionally, the conversion of 2-amino-5-chloro-3-(trifluoromethyl)benzenethiol into 4H-1,4-benzothiazines and their sulfones through condensation and oxidative cyclization suggests that compounds with amino and halogen substituents on a benzene ring can undergo ring closure and oxidation reactions . These reactions could be relevant to the chemical behavior of 4-Amino-5-iodo-2-(trifluoromethyl)benzonitrile.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds are characterized by their solubility, melting points, and spectroscopic data. For example, the synthesis and characterization of pyrazole compounds provided insights into their optoelectronic properties through HOMO-LUMO and NLO analyses . The antiproliferative activity of novel 2-amino-4-aryl-4,10-dihydro[1,3,5]triazino[1,2-a]benzimidazoles indicates that compounds with similar structures may also exhibit biological activity . These properties are crucial for understanding the potential applications of 4-Amino-5-iodo-2-(trifluoromethyl)benzonitrile in pharmaceuticals or as a material in electronic devices.

Scientific Research Applications

Selective Continuous Flow Iodination

4-Amino-5-iodo-2-(trifluoromethyl)benzonitrile's synthesis can involve iodination of related compounds via C–H lithiation under continuous flow conditions. This process has been studied for its efficiency and selectivity, particularly focusing on the formation of regioisomers. Innovations in continuous flow methodology allow for the direct spectroscopic observation of equilibrating aryl lithium species, enabling a deeper understanding of reaction mechanisms and the optimization of yields (Dunn et al., 2018).

Synthesis as an Intermediate for Pharmaceutical Applications

The compound serves as an intermediate in the synthesis of various pharmaceuticals. For instance, it has been synthesized from m-fluoro-(trifluoromethyl)benzene through a series of reactions leading to compounds like bicalutamide, showcasing an environmentally friendly and practical synthesis method (Tong-bin, 2012). Moreover, its derivatization into 4-isothiocyanato-2-(trifluoromethyl)benzonitrile for the synthesis of androgen receptor antagonists further illustrates its utility in medicinal chemistry (Zhi-yu, 2012).

Development of Efficient Synthetic Processes

Efficient synthetic processes for derivatives of 4-amino-2-(trifluoromethyl)benzonitrile have been developed, targeting large-scale production. These processes emphasize nonchromatographic purification methods and the synthesis of compounds with high purity and yield, underscoring the importance of innovative approaches in industrial chemistry (Li et al., 2009).

Novel Electrolyte Additive for Lithium Ion Batteries

The compound has found applications beyond pharmaceuticals, such as in the development of high voltage lithium ion batteries. As a novel electrolyte additive, it improves the cyclic stability and capacity retention of lithium nickel manganese oxide cathodes, demonstrating the compound's versatility and potential in enhancing energy storage technologies (Huang et al., 2014).

Enhancement in Polymer Solar Cells

Another fascinating application is its use as an additive in polymer solar cells. The addition of 4-amino-2-(trifluoromethyl)benzonitrile has been shown to significantly increase power conversion efficiency, by facilitating better organization of polymer chains and enhancing electronic properties of the active layer, illustrating its potential to contribute to the development of more efficient renewable energy technologies (Jeong et al., 2011).

Safety And Hazards

The safety information for 4-Amino-5-iodo-2-(trifluoromethyl)benzonitrile includes several hazard statements: H302, H312, H315, H319, H332, H335 . These codes correspond to specific hazards associated with the substance. Precautionary measures include P260, P262, P270, P280, P302 + P352, P304 + P340, P305 + P351 + P338, P402 + P404 .

properties

IUPAC Name

4-amino-5-iodo-2-(trifluoromethyl)benzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H4F3IN2/c9-8(10,11)5-2-7(14)6(12)1-4(5)3-13/h1-2H,14H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RJRDPZZROCNGCH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=CC(=C1I)N)C(F)(F)F)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H4F3IN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70648650
Record name 4-Amino-5-iodo-2-(trifluoromethyl)benzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70648650
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

312.03 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Amino-5-iodo-2-(trifluoromethyl)benzonitrile

CAS RN

852569-35-8
Record name 4-Amino-5-iodo-2-(trifluoromethyl)benzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70648650
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

4-Amino-2-trifluoromethyl-benzonitrile (20.44 g, 109.79 mmoles) and p-toluenesulfonic acid monohydrate (1.05 g, 5.52 mmoles) were dissolved methanol (200 mL) and THF (200 mL), and the reaction mixture was stirred under a nitrogen atmosphere. The reaction vessel was wrapped in aluminium foil, while the solution was stirred for 20 min., then N-iodosuccinimide (30.41 g, 135.17 mmoles) was added and the reaction was allowed to stir overnight (16 hrs). The reaction mixture was concentrated in vacuo, triturated with hexanes (3×400 mL) and concentrated to dryness. The crude solid was dissolved in diethyl ether (400 mL), washed with water (3×), the organic extracts were diluted with hexanes (400 mL) and a white solid precipitated. The solid was filtered and dried in a vacuum oven (35° C. @762 Torr) overnight to yield the title compound.
Quantity
20.44 g
Type
reactant
Reaction Step One
Quantity
1.05 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
30.41 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.